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Abstract

FINO2 is a potent and selective inducer of ferroptosis, a form of regulated cell death
characterized by iron-dependent lipid peroxidation.[1][2] Unlike other classical ferroptosis
inducers, FINO2 acts through a unique dual mechanism: it indirectly inactivates glutathione
peroxidase 4 (GPX4) and directly oxidizes ferrous iron (Fe2*), leading to the accumulation of
lethal lipid reactive oxygen species (ROS).[3][4] This document provides detailed protocols for
the use of FINO2 in cell culture to induce ferroptosis, along with methods for its quantification.

Introduction

Ferroptosis is a non-apoptotic cell death pathway that has gained significant attention as a
potential therapeutic strategy for various diseases, particularly cancer. FINO2, an
endoperoxide-containing 1,2-dioxolane, has emerged as a valuable tool for studying ferroptosis
due to its distinct mechanism of action.[3][4] It does not deplete glutathione (GSH), a key
characteristic of class 1 ferroptosis inducers like erastin, nor does it directly inhibit GPX4 in the
same manner as class 2 inducers like RSL3.[3][5] Instead, FINO2's ability to both indirectly
inhibit GPX4 function and directly oxidize iron provides a multi-pronged approach to initiating
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ferroptosis.[3][4][6] These characteristics make FINO2 a valuable research tool for elucidating
the molecular mechanisms of ferroptosis and for identifying novel therapeutic targets.

Data Presentation

Table 1: Recommended Working Concentrations and
Incubation Ti [ 12

. FINO2 Incubation
Cell Line . ] Outcome Reference
Concentration Time

HT-1080

) 10 uMm 24 hours Cell Death [3][6]
(Fibrosarcoma)
HT-1080 Lipid
] 10 uMm 6 hours o [6][7]
(Fibrosarcoma) Peroxidation
BJ-eLR (Cancer -~ - Selective
Not specified Not specified ) [3]
Cells) Ferroptosis
BJ-hTERT (Non- N N N
Not specified Not specified Less Sensitive [3]

cancerous)

Table 2: Effects of Inhibitors on FINO2-Induced Cell
Death in HT-1080 Cells

Effect on
Inhibitor Target Concentration FINO2-induced Reference
Death
Ferrostatin-1 Lipid ROS 2 uM Suppression [31[6]1[7]
Deferoxamine - )
Iron Chelator Not specified Suppression [3]
(DFO)
Necroptosis , e
o Necroptosis Not specified No Effect [5]
Inhibitor
Apoptosis ] N
o Apoptosis Not specified No Effect [5]
Inhibitor
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Experimental Protocols
General Cell Culture and Maintenance

Successful experiments using FINO2 require healthy and consistently maintained cell cultures.
Adherent cell lines, such as HT-1080, are commonly used for FINO2 studies.

Materials:

e Complete growth medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-
streptomycin)

Phosphate-buffered saline (PBS)

Trypsin-EDTA (0.25%)

Tissue culture flasks or plates

Humidified incubator (37°C, 5% CO2)
Protocol:
e Culture cells in T-75 flasks in a humidified incubator at 37°C with 5% CO2.[8]

o Monitor cell confluency daily. Subculture cells when they reach 80-90% confluency to
maintain exponential growth.[9]

e To subculture, aspirate the growth medium and wash the cell monolayer with PBS.
e Add 2-3 mL of trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach.

e Neutralize the trypsin with 7-8 mL of complete growth medium and gently pipette to create a
single-cell suspension.

o Centrifuge the cell suspension at 125 x g for 5 minutes.[10]

o Resuspend the cell pellet in fresh complete growth medium and seed into new culture
vessels at the desired density.
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Induction of Ferroptosis with FINO2

This protocol describes the treatment of cells with FINO2 to induce ferroptosis.
Materials:

e FINO2 stock solution (e.g., 10 mM in DMSO)

o Complete growth medium

o Cells seeded in appropriate culture plates (e.g., 96-well plates for viability assays, larger
plates for other downstream analyses)

Protocol:
e Seed cells at an appropriate density in culture plates and allow them to adhere overnight.

o Prepare the desired final concentration of FINO2 by diluting the stock solution in complete
growth medium. A common final concentration for inducing cell death in HT-1080 cells is 10
HM.[3][6]

o Aspirate the old medium from the cells and replace it with the FINO2-containing medium.

¢ Include appropriate controls: a vehicle control (e.g., DMSO) and positive controls for
ferroptosis (e.g., erastin or RSL3) if desired.

» To confirm ferroptosis, co-treat cells with FINO2 and a ferroptosis inhibitor like ferrostatin-1
(2 uM) or an iron chelator like deferoxamine (DFO).[3][6][7]

¢ Incubate the cells for the desired period (e.g., 24 hours for cell viability assays or 6 hours for
lipid peroxidation analysis).[6][7]

Assessment of Cell Viability

Cell viability can be assessed using various methods, such as the trypan blue exclusion assay
or commercially available kits (e.g., CellTiter-Glo®).

Materials:
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e Trypan blue solution (0.4%)

e Hemocytometer or automated cell counter

e Microscope

Protocol (Trypan Blue Exclusion):

Following FINO2 treatment, collect the cells by trypsinization.

o Centrifuge the cell suspension and resuspend the pellet in a known volume of PBS or
medium.

e Mix a small aliquot of the cell suspension with an equal volume of 0.4% trypan blue solution.
e Incubate for 1-2 minutes at room temperature.

o Load the mixture onto a hemocytometer and count the number of viable (unstained) and
non-viable (blue) cells under a microscope.

o Calculate the percentage of viable cells.

Measurement of Lipid Peroxidation

Lipid peroxidation is a hallmark of ferroptosis. It can be measured using fluorescent probes like
C11-BODIPY 581/591 or by quantifying byproducts like malondialdehyde (MDA) using a
TBARS assay.

Materials for C11-BODIPY Staining:

e C11-BODIPY 581/591 probe

» Flow cytometer or fluorescence microscope
Protocol (C11-BODIPY Staining):

o Treat cells with FINO2 for 6 hours.[6][7]
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e During the last 30-60 minutes of incubation, add the C11-BODIPY 581/591 probe to the
culture medium at the manufacturer's recommended concentration.

e Harvest the cells and wash them with PBS.
» Resuspend the cells in PBS for analysis.

e Analyze the cells by flow cytometry. An increase in the green fluorescence signal indicates
lipid peroxidation.

Materials for TBARS Assay:

o TBARS Assay Kit (e.g., Cayman Chemical #700870)[3]

o Cell lysate

Protocol (TBARS Assay):

o Treat approximately 20 million HT-1080 cells with 10 uM FINO2 for 6 hours.[3]

o Harvest the cells and prepare cell lysates according to the manufacturer's protocol.

o Perform the TBARS assay following the Kkit's instructions to measure the levels of MDA, a
byproduct of lipid peroxidation.

Measurement of Glutathione (GSH) Levels

FINO2 is known not to deplete cellular GSH levels. This can be confirmed using a commercially
available GSH/GSSG ratio detection assay Kkit.

Materials:

o GSH/GSSG Ratio Detection Assay Kit (e.g., Abcam #ab138881)[3][6]
e Cell lysate

Protocol:

o Treat cells with FINO2 for the desired time.
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+ Harvest the cells and prepare lysates.

o Follow the manufacturer's protocol to measure the levels of GSH and GSSG.

o FINO2-treated cells are expected to show no significant decrease in GSH levels compared

to vehicle-treated cells.[3]
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Caption: Mechanism of FINO2-induced ferroptosis.
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Caption: Experimental workflow for studying FINO2 in cell culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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